Cas no 5663-33-2 (2-propyl-1,3-dioxane)

2-propyl-1,3-dioxane structure
2-propyl-1,3-dioxane structure
Product Name:2-propyl-1,3-dioxane
CAS No:5663-33-2
MF:C7H14O2
MW:130.184862613678
CID:945707
PubChem ID:283981
Update Time:2025-04-19

2-propyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 2-propyl-1,3-dioxane
    • 1,3-Benzodithiole, 2-propyl-; CTK2D5163; 2-propyl-1,3-dioxan; 2-propyl-benzo[1,3]dithiole; 2-propyl-[1,3]dioxane; 2-propyl-1,3-benzdithiole; 2-n.propil-1,3-benzoditiolo; 2-n-Propyl-1,3-benzodithiol; 2-propyl-1,3-dioxane;
    • AKOS006295594
    • NSC139438
    • SCHEMBL27187
    • 3-Methyl-1,5-dithiophen-2-yl-pentane-1,5-dione
    • DTXSID30972069
    • 2-n-propyl-1,3-dioxan
    • 5663-33-2
    • NSC-139438
    • DS-004895
    • Inchi: 1S/C7H14O2/c1-2-4-7-8-5-3-6-9-7/h7H,2-6H2,1H3
    • InChI Key: TXLICGCGWAEPIB-UHFFFAOYSA-N
    • SMILES: O1CCCOC1CCC

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 67.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 1.54950
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